Cas no 292856-44-1 (3-HYDROXY-4-METHYL-1,2,5-OXADIAZOLE)

3-HYDROXY-4-METHYL-1,2,5-OXADIAZOLE is a heterocyclic compound featuring a 1,2,5-oxadiazole core substituted with a hydroxyl group at the 3-position and a methyl group at the 4-position. This structure imparts unique reactivity and stability, making it valuable in pharmaceutical and agrochemical research. The hydroxyl group enhances its potential for further functionalization, while the methyl group contributes to steric and electronic modulation. Its oxadiazole ring system is known for bioactivity, particularly in drug discovery for antimicrobial and anti-inflammatory applications. The compound's balanced polarity and moderate solubility in organic solvents facilitate its use in synthetic chemistry. Its structural features also suggest potential as a building block for more complex heterocyclic systems.

3-HYDROXY-4-METHYL-1,2,5-OXADIAZOLE structure

292856-44-1 structure

Product Name:3-HYDROXY-4-METHYL-1,2,5-OXADIAZOLE

CAS No:292856-44-1

MF:C₃H₄N₂O₂

MW:100.076060295105

CID:3295833

PubChem ID:1415514

Update Time:2025-07-02

3-HYDROXY-4-METHYL-1,2,5-OXADIAZOLE Chemical and Physical Properties

Names and Identifiers

- 3-HYDROXY-4-METHYL-1,2,5-OXADIAZOLE
- 4-METHYL-1,2,5-OXADIAZOL-3-OL
- 292856-44-1
- SCHEMBL10295455
- InChI=1/C3H4N2O2/c1-2-3(6)5-7-4-2/h1H3,(H,5,6
- EN300-4293722
- 4-methyl-1,2,5-oxadiazol-3-one
- Inchi： 1S/C3H4N2O2/c1-2-3(6)5-7-4-2/h1H3,(H,5,6)
- InChI Key： YSWCOZLKVYMBMP-UHFFFAOYSA-N
- SMILES： O1N=C(C)C(N1)=O

Computed Properties

Exact Mass: 100.027277375Da
Monoisotopic Mass: 100.027277375Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 50.7Å²

3-HYDROXY-4-METHYL-1,2,5-OXADIAZOLE Pricemore >>

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